Cas no 39078-13-2 (Anti-benzene Trioxide)

Anti-benzene Trioxide structure
Anti-benzene Trioxide structure
Product Name:Anti-benzene Trioxide
CAS No:39078-13-2
MF:C6H6O3
MW:126.110042095184
CID:924239
PubChem ID:99052
Update Time:2025-04-19

Anti-benzene Trioxide Chemical and Physical Properties

Names and Identifiers

    • Anti-benzene Trioxide
    • (2R,11E)-11-Tridecene-3,5,7,9-tetrayne-1,2-diol
    • AC1NQY3W
    • anti-Benzoltrioxid
    • C08447
    • Dehydrosafynol
    • trans-Tridecen-(11)-tetrain-(3,5,7,9,)-diol-(1,2)
    • trans-Trioxa-tris-o-homobenzol
    • tridec-11t-ene-3,5,7,9-tetrayne-1,2-diol
    • cis-Inositol, 1,2:3,4:5,6-trianhydro-
    • 3,6,9-Trioxatetracyclo[6.1.0.0(2,4).0(5,7)]nonane, cis-inositol deriv.
    • InChI=1/C6H6O3/c7-1-2(7)4-6(9-4)5-3(1)8-5/h1-6
    • cis-Benzene trioxide
    • 39078-13-2
    • 3,6,9-Trioxatetracyclo[6.1.0.0(2,4).0(5,7)]nonane, (1.alpha.,2.alpha.,4.alpha.,5.alpha.,7.alpha.,8.alpha.)-
    • NSC169786
    • DTXSID90192322
    • syn-Benzene trioxide
    • 3,6,9-trioxatetracyclo[6.1.0.0~2,4~.0~5,7~]nonane
    • BRN 1280892
    • 3,6,9-Trioxatetracyclo(6.1.0.0(sup 2,4).0(sup 5,7))nonane, anti-
    • SCHEMBL9803216
    • NSC-169786
    • UDUYERSGOVZJPD-UHFFFAOYSA-N
    • NSC 169786
    • cis-Trioxatris-.sigma.-homobenzene
    • 5-19-09-00156 (Beilstein Handbook Reference)
    • Inchi: 1S/C6H6O3/c7-1-2(7)4-6(9-4)5-3(1)8-5/h1-6H
    • InChI Key: UDUYERSGOVZJPD-UHFFFAOYSA-N
    • SMILES: O1C2C3C(C4C(C12)O4)O3

Computed Properties

  • Exact Mass: 126.03168
  • Monoisotopic Mass: 126.031694049g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 37.6Ų

Experimental Properties

  • PSA: 37.59
  • LogP: -0.69780
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